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Compound of Interest

Compound Name: Aceglutamide

Cat. No.: B6291589 Get Quote

Introduction

Aceglutamide, also known as acetylglutamine, is a stable, acetylated derivative of the amino

acid L-glutamine.[1][2] It functions as a glutamine prodrug, readily crossing the blood-brain

barrier where it is hydrolyzed to release glutamine.[1] This property makes it a valuable

investigational tool for neurological and neurodegenerative disorders. Research suggests

Aceglutamide offers neuroprotective benefits by modulating multiple cellular pathways

implicated in neuronal damage, including glutamatergic neurotransmission, oxidative stress,

apoptosis, and neuroinflammation.[1][3][4] Its potential to support neuronal health and

resilience makes it a compound of interest in models of Alzheimer's disease, Parkinson's

disease, and ischemic stroke.[3][4]

Key Mechanisms of Action in Neurodegeneration

Aceglutamide exerts its neuroprotective effects through several interconnected mechanisms:

Modulation of the Glutamatergic System: As a precursor to glutamine, Aceglutamide is

crucial for the synthesis of the brain's primary excitatory neurotransmitter, glutamate, and its

primary inhibitory neurotransmitter, gamma-aminobutyric acid (GABA).[1][3] By supplying

glutamine, Aceglutamide helps maintain the delicate balance between excitation and

inhibition, which is often disrupted in neurodegenerative conditions, leading to excitotoxicity.

[1][5][6][7]
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Caption: The Glutamine-Glutamate-GABA Cycle supported by Aceglutamide.

Anti-Apoptotic Signaling: In models of cerebral ischemia, Aceglutamide has been shown to

prevent neuronal apoptosis.[4][8] It achieves this by inhibiting the pro-apoptotic factor TNF

receptor-associated factor 1 (TRAF1) and simultaneously activating the pro-survival Akt/Bcl-

2 signaling pathway.[4][8][9] This dual action helps to preserve neuronal populations,

particularly vulnerable dopaminergic neurons in the substantia nigra.[4][8]
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Caption: Aceglutamide's anti-apoptotic signaling pathway.

Attenuation of Oxidative Stress: Neurodegenerative diseases are often characterized by

significant oxidative stress.[10][11] Aceglutamide helps counter this by enhancing

endogenous antioxidant systems.[4] It upregulates the production of glutathione (GSH) and

thioredoxin (Trx) and activates the Nrf2 antioxidant response pathway, which collectively

work to neutralize reactive oxygen species (ROS) and reduce oxidative damage to neurons.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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